Cas no 2172078-34-9 (2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172078-34-9
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5567567
• PubChem ID: 165596066
• Update Time: 2025-06-29

2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599030
• 2172078-34-9
• 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C14H20N4O/c15-7-4-13-14(12-6-9-19-10-12)18(17-16-13)8-5-11-2-1-3-11/h11-12H,1-6,8-10H2
• InChI Key： YJKWNJNSLMXZNG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1CCC1CCC1

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172078-34-9)

2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172078-34-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The synthesis and characterization of this compound have been extensively studied, and recent research has highlighted its potential in various therapeutic areas.

The molecular structure of 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile is characterized by a central 1,2,3-triazole ring linked to a cyclobutylethyl group and an oxolan ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclobutylethyl moiety contributes to the lipophilicity and metabolic stability of the compound, while the oxolan ring enhances its solubility and bioavailability.

In recent years, 1,2,3-triazoles have been extensively studied for their potential as drug candidates due to their ability to form stable linkages through click chemistry reactions. Click chemistry is a powerful tool in medicinal chemistry that allows for the rapid and efficient synthesis of complex molecules with high yields and selectivity. The synthesis of 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves a copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a classic example of click chemistry.

The biological activity of 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile has been evaluated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antioxidant activity by scavenging free radicals and reducing oxidative stress. These properties make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Beyond its anti-inflammatory and antioxidant activities, 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also shown potential in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative damage and reduce neuroinflammation, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of signaling pathways related to cell survival and apoptosis.

The pharmacokinetic properties of 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile have been investigated to ensure its suitability as a drug candidate. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, excretion (ADME) properties. The compound exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a therapeutic agent. Additionally, it has shown low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, 2-1-(2-cyclobutylethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-y lacetonitrile (CAS No. 2172078-34-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further development in various therapeutic areas. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety profile. As new findings continue to emerge, this compound holds significant potential for advancing the treatment of inflammatory diseases and neurodegenerative disorders.